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Compound of Interest

Compound Name: (1-Isothiocyanatoethyl)benzene

Cat. No.: B1669781

An In-depth Examination of a Promising Bioactive Compound for Drug Discovery and
Development

This technical guide provides a comprehensive overview of (1-Isothiocyanatoethyl)benzene,
a member of the isothiocyanate class of compounds, for researchers, scientists, and
professionals in drug development. This document consolidates key information on its chemical
properties, synthesis, and biological activities, with a focus on its potential as a therapeutic
agent. Detailed experimental protocols and quantitative data are presented to facilitate further
investigation and application of this compound.

Chemical and Physical Properties

(1-Isothiocyanatoethyl)benzene, also known as a-methylbenzyl isothiocyanate, is an
aromatic isothiocyanate. Its chemical structure features a benzene ring attached to an ethyl
group, which in turn is bonded to the isothiocyanate functional group (-N=C=S). This structure
is closely related to phenethyl isothiocyanate (PEITC), a well-studied natural compound found
in cruciferous vegetables, differing by the presence of a methyl group on the ethyl chain. This
structural difference may influence its biological activity and pharmacokinetic profile.

Table 1: Chemical and Physical Properties of (1-Isothiocyanatoethyl)benzene
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Property Value Reference
1-

IUPAC Name ) ] N/A
isothiocyanatoethyl)benzene
a-Methylbenzyl isothiocyanate,

Synonyms ) ) [1]
1-Phenylethyl isothiocyanate
32393-32-1 (racemic), 24277-

CAS Number 44-9 (R-enantiomer), 24277- [21[31[4]
43-8 (S-enantiomer)

Molecular Formula CoHoNS [1]

Molecular Weight 163.24 g/mol [4]

Appearance Colorless oil [5]

Boiling Point 55-56 °C at 2.5 mmHg

Density 1.045 g/mL at 20 °C

Refractive Index n20/D 1.513

B Soluble in organic solvents,
Solubility N/A

limited solubility in water.

Synthesis and Purification

(1-Isothiocyanatoethyl)benzene can be synthesized from its corresponding amine, 1-

phenylethanamine. A common method involves the reaction of the amine with carbon disulfide

in the presence of a base to form a dithiocarbamate salt, which is then treated with a

desulfurizing agent.

Experimental Protocol: Synthesis of (R)-1-
Isothiocyanatoethylbenzene[5]

Materials:

e (R)-1-Phenylethanamine
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e Carbon disulfide (CS2)
e Triethylamine (EtsN) or N-methylmorpholine (NMM)

e 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium toluene-4-sulfonate
(DMT/NMM/TsO™)

e Dichloromethane (DCM)

e Hexane

e Hydrochloric acid (1 N)

e Magnesium sulfate (MgSOa)
Procedure:

e To a solution of (R)-1-phenylethanamine (1 equivalent) in dichloromethane, add triethylamine
or N-methylmorpholine (3 equivalents) and carbon disulfide (3 equivalents).

« Stir the reaction mixture at room temperature for 5 minutes to form the dithiocarbamate
intermediate.

o Add DMT/NMM/TsO~ (1 equivalent) to the reaction mixture.
o Heat the reaction mixture in a microwave reactor at 90°C for 3 minutes.

 After cooling, dilute the reaction mixture with dichloromethane and wash with water, followed
by 1 N HCI, and again with water.

e Dry the organic layer over anhydrous MgSOa4 and concentrate under reduced pressure.

Purification

The crude product can be purified by flash chromatography on silica gel using hexane as the
eluent to yield pure (R)-1-isothiocyanatoethylbenzene as a colorless oil.[5]
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Characterization Data for (R)-1-

Isothiocyanatoethylbenzene[5]

e 'H NMR (700 MHz, CDCl3): & = 7.41-7.38 (m, 2 H, CHar), 7.34-7.32 (m, 3 H, CHar), 4.92 (q,
J=6.8 Hz, 1 H, CHNCS), 1.68 (d, J = 6.8 Hz, 3 H, CH3).

e 13C NMR (176 MHz, CDCls): & = 140.3 (s, Car), 132.5 (s, NCS), 129.0 (s, 2 x CarH), 128.3 (s,
CarH), 125.5 (s, 2 x CarH), 57.2 (s, CHNCS), 25.1 (s, CH3).

o Optical Rotation: [0]?°D -18.1 (c 1.0, CHCI5).

Biological Activity and Mechanism of Action

While specific research on (1-isothiocyanatoethyl)benzene is limited, the biological activities
of the broader isothiocyanate class, particularly the closely related phenethyl isothiocyanate
(PEITC), have been extensively studied. Isothiocyanates are known for their chemopreventive
and therapeutic effects, primarily attributed to their ability to induce phase Il detoxification
enzymes, promote apoptosis, and inhibit cell proliferation in cancer cells.

Anticancer Activity

Isothiocyanates have demonstrated significant anticancer properties in various cancer models.
They can inhibit the growth of tumor cells and induce apoptosis through multiple signaling
pathways. The cytotoxic effects are often selective for cancer cells, with less toxicity observed
in normal cells.

Table 2: In Vitro Cytotoxicity of Related Isothiocyanates
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Exposure Time

Compound Cell Line ICs0 (UM) (h) Reference
Benzyl CLBL-1 (Canine
) ) 3.63+0.21 16 [6]
isothiocyanate B-cell lymphoma)
Benzyl CLB70 (Canine
_ _ _ 3.78+0.21 16 [6]
isothiocyanate B-cell leukemia)
Phenethyl CaSki (Cervical
_ _ ~25 24 [7]
isothiocyanate cancer)
OECM-1 (Oral _
Sulforaphane 5.7 Not specified [8]
cancer)
HepG2
Sulforaphene (Hepatocellular 33.8 72 [8]
carcinoma)

Note: Data for (1-isothiocyanatoethyl)benzene is not currently available. The table presents
data for structurally related isothiocyanates to provide a comparative context for potential
potency.

Signaling Pathways

The anticancer effects of isothiocyanates are mediated through the modulation of several key
signaling pathways.

 Induction of Apoptosis: Isothiocyanates can induce apoptosis by increasing the production of
reactive oxygen species (ROS), leading to cellular stress and activation of caspase
cascades.[7][9] This process involves both intrinsic and extrinsic apoptotic pathways.

o Cell Cycle Arrest: These compounds can cause cell cycle arrest at various checkpoints,
thereby inhibiting the proliferation of cancer cells.

 MAPK Pathway: Isothiocyanates have been shown to modulate the mitogen-activated
protein kinase (MAPK) signaling pathway, which is crucial for cell growth and survival.[6]
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« Inhibition of Aldehyde Dehydrogenase (ALDH): Some isothiocyanates act as inhibitors of
ALDH, an enzyme associated with cancer stem cells and drug resistance.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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